2-chloro-4-(1,2,4-triazol-4-yl)-N-[2-(trifluoromethyl)phenyl]benzamide

• IUPAC Name: 2-chloro-4-(1,2,4-triazol-4-yl)-N-[2-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C16H10ClF3N4O/c17-13-7-10(24-8-21-22-9-24)5-6-11(13)15(25)23-14-4-2-1-3-12(14)16(18,19)20/h1-9H,(H,23,25)
• InChI Key: BEOWLTHIOKCSQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)C2=C(C=C(C=C2)N3C=NN=C3)Cl
• Molecular Formula: C16H10ClF3N4O
• Molecular Weight: 366.72 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the triazole ring, a benzamide group, and a trifluoromethyl group would all contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the triazole ring might undergo reactions typical of heterocyclic compounds, while the benzamide group might undergo reactions typical of amides.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the trifluoromethyl group might make the compound more lipophilic, which could influence its solubility and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the conditions under which it is handled and stored.

Future Directions

The future research directions for this compound could include further studies to fully characterize its physical and chemical properties, investigations into its potential uses, and the development of methods to synthesize it more efficiently or from more sustainable resources.